Monoundecyl Phthalate-d4

Specification

• Molecular Formula: C₁₉H₂₄D₄O₄
• Molecular Weight: 324.45

Introduction

Chemical Identification and Nomenclature

Monoundecyl phthalate-d4 belongs to the class of phthalate monoesters and features deuterium labeling, making it valuable for analytical applications. The compound is characterized by specific identifiers that distinguish it in chemical databases and research literature.

Table 1: Chemical Identification Parameters of Monoundecyl Phthalate-d4

Parameter	Value
CAS Number	51622-03-8
Molecular Formula	C19H28O4
IUPAC Name	2,3,4,5-tetradeuterio-6-undecoxycarbonylbenzoic acid
Standard InChIKey	CAZKHBNCZSWFFM-QPVVGAMUSA-N
Molecular Weight	324.4 g/mol
Isotopic Enrichment	99 atom % D
Chemical Formula Notation	HOOCC6D4COO(CH2)10CH3

Monoundecyl phthalate-d4 is known by several synonyms in the scientific literature and commercial catalogs, including:

• n-Undecyl Hydrogen Phthalate-d4

• Phthalic Acid mono-n-Undecyl Ester-d4

• 1-Undecyl Ester 1,2-Benzenedicarboxylic Acid-d4

• Hydrogen Undecyl Phthalate-d4

Structural Characteristics

Monoundecyl phthalate-d4 features a distinctive molecular structure that combines a deuterated phthalate moiety with an undecyl chain, providing its unique chemical properties and analytical utility.

Molecular Structure Elements

The structure of monoundecyl phthalate-d4 contains several key features:

• A central phthalate moiety consisting of a benzene ring with two carboxyl groups in ortho position

• Four deuterium atoms substituting hydrogen atoms at positions 3, 4, 5, and 6 on the benzene ring

• An undecyl chain (11-carbon chain) attached via an ester bond to one of the carboxyl groups

• A free carboxylic acid group on the second carboxyl position

The structural formula can be represented as: [2H]C1=C(C(=O)O)C(=C(C(=C1[2H])[2H])[2H])C(=O)OCCCCCCCCCCC, emphasizing the deuterium substitution pattern that distinguishes this compound from its non-deuterated analog.

Physical and Chemical Properties

Monoundecyl phthalate-d4 exhibits specific physical and chemical properties relevant to its handling, storage, and application in research settings.

Applications in Analytical Chemistry

Monoundecyl phthalate-d4 serves critical functions in analytical chemistry, particularly in environmental analysis and toxicology research.

Internal Standard Applications

The primary application of monoundecyl phthalate-d4 is as an internal standard in analytical methods, where it offers several advantages:

• Enhances the accuracy of quantification in complex mixtures

• Corrects for variations in sample preparation and instrument response

• Provides reliable calibration in mass spectrometry and chromatography techniques

• Enables precise detection and measurement of non-deuterated monoundecyl phthalate in environmental and biological samples

Mass Spectrometry Applications

In mass spectrometry, monoundecyl phthalate-d4 demonstrates specific fragmentation patterns that facilitate its use in high-resolution analytical methods:

• Produces distinctive fragmentation patterns in high-resolution mass spectrometry

• Enables differentiation from non-deuterated analogs through mass-to-charge ratio differences

• Facilitates accurate quantification of phthalate metabolites in complex biological matrices

The compound's application in parallel reaction monitoring (PRM) on high-resolution mass spectrometers allows for accurate measurement of precursor and product ions, enhancing detection sensitivity and specificity in complex sample matrices.

Role in Phthalate Metabolism Research

Monoundecyl phthalate-d4 has been instrumental in advancing our understanding of phthalate metabolism and environmental health impacts.

Diundecyl Phthalate Metabolism Studies

Research utilizing monoundecyl phthalate-d4 has contributed significantly to understanding the metabolic pathways of diundecyl phthalate (DUP), a high production volume chemical used as a plasticizer in various consumer products:

• Serves as a reference standard for identification of DUP metabolites

• Facilitates the study of DUP metabolism in human liver microsomes

• Enables identification and quantification of oxidative metabolites in biological samples

• Supports investigation of potential biomarkers of DUP exposure

Biomarker Development

Monoundecyl phthalate-d4 has played a crucial role in the development and validation of biomarkers for diundecyl phthalate exposure:

• Supports identification of four DUP-specific metabolites: mono-undecyl phthalate (MUP), mono-hydroxyundecyl phthalate (MHUP), mono-oxoundecyl phthalate (MOUP), and mono-carboxydecyl phthalate (MCDP)

• Enables differentiation between metabolites of different phthalates that have similar structures

• Facilitates quantification of metabolites in human urine samples using high-resolution mass spectrometry

Table 3: Diundecyl Phthalate Metabolites Identified Using Monoundecyl Phthalate-d4 as Reference Standard

Metabolite	m/z Value	Normalized Collision Energy	Detection Frequency in Human Urine
Mono-undecyl phthalate (MUP)	319.1915	Not specified	Not detected
Mono-oxoundecyl phthalate (MOUP)	333.1708	29	14% of samples
Mono-hydroxyundecyl phthalate (MHUP)	335.1864	25	>83% of samples
Mono-carboxydecyl phthalate (MCDP)	349.1657	12	>83% of samples

These findings highlight the utility of monoundecyl phthalate-d4 in environmental health research, particularly in assessing human exposure to phthalates.

Research Context and Environmental Significance

The significance of monoundecyl phthalate-d4 extends to broader environmental health research, particularly in the context of phthalate exposure assessment and risk evaluation.

Environmental Health Implications

Research utilizing monoundecyl phthalate-d4 contributes to our understanding of phthalate exposures and their potential health effects:

• Helps establish human exposure levels to diundecyl phthalate and related compounds

• Contributes to risk assessment of phthalates in consumer products

• Supports regulatory decision-making regarding phthalate use in toys, childcare articles, and other consumer products

Analytical Methodology Advancement

The use of monoundecyl phthalate-d4 has facilitated methodological advancements in environmental analysis:

• Enables development of sensitive and specific analytical methods for phthalate metabolites

• Supports high-throughput screening of environmental and biological samples

• Contributes to standardization of phthalate analysis across different laboratories